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Compound of Interest

Compound Name:
4-(aminomethyl)-N,N-dimethyl-1,3-

thiazol-2-amine

CAS No.: 1023818-77-0

Cat. No.: B1519050

Get Quote

Executive Summary: The "Privileged"
Pharmacophore
The 2-aminothiazole (2-AT) scaffold represents a "privileged structure" in medicinal chemistry

—a molecular framework capable of providing high-affinity ligands for diverse biological targets.

Its utility stems from its unique electronic distribution: the thiazole ring acts as an aromatic

spacer, while the amine (donor) and ring nitrogen (acceptor) provide a critical hydrogen-

bonding motif that mimics the adenine ring of ATP.

This guide analyzes the structural determinants of 2-AT derivatives, detailing their synthesis,

kinase inhibitory mechanisms (specifically Src/Abl), and antimicrobial potential.

Structural Activity Relationship (SAR) &
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To design effective 2-AT derivatives, one must understand the electronic and steric

requirements of the binding pocket. The 2-AT core is rarely the sole pharmacophore; rather, it

serves as a directional anchor.

The Hinge Binder Concept
In kinase inhibition, the 2-aminothiazole motif is frequently employed to bind the "hinge region"

of the kinase ATP-binding pocket.

N3 (Ring Nitrogen): Acts as a Hydrogen Bond Acceptor (HBA).

C2-NH2 (Exocyclic Amine): Acts as a Hydrogen Bond Donor (HBD).

C4 & C5 Positions: Vectors for hydrophobic interactions (selectivity gates).

SAR Visualization
The following diagram maps the critical substitution points for optimizing biological activity.
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Figure 1: Structural Activity Relationship (SAR) map of the 2-aminothiazole scaffold highlighting

key interaction vectors.
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Synthetic Access: The Hantzsch Thiazole Synthesis
While various methods exist (e.g., iodine-mediated cyclization), the Hantzsch Thiazole

Synthesis remains the gold standard for reliability and scalability. It involves the condensation

of

-haloketones with thioureas.[1][2]

Mechanistic Insight
The reaction proceeds via nucleophilic attack of the thiourea sulfur on the

-carbon of the haloketone, followed by intramolecular cyclization and dehydration.[1]

Critical Control Point: The reaction initially forms the hydrobromide salt of the thiazole.

Failure to neutralize this salt during workup often leads to low yields or incorrect solubility

profiles in bioassays.

Validated Protocol: Synthesis of 4-Phenyl-2-
aminothiazole
Objective: Synthesize a reference standard 2-AT derivative.

Reagents:

-Bromoacetophenone (1.0 eq)[1]

Thiourea (1.2 eq)

Ethanol (Absolute)

Sodium Acetate (Buffer) or Ammonium Hydroxide (Workup)

Workflow:

Solubilization: Dissolve 10 mmol of

-bromoacetophenone in 20 mL of ethanol in a round-bottom flask.
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Addition: Add 12 mmol of thiourea. If the substrate is acid-sensitive, add 1.0 eq of Sodium

Acetate to buffer the HBr generated.

Reflux: Heat the mixture to reflux (approx. 78°C) for 2–4 hours. Monitor via TLC (Mobile

phase: Hexane/Ethyl Acetate 3:1).

Precipitation: Cool the reaction mixture to room temperature. The thiazole hydrobromide salt

may precipitate.

Neutralization (Crucial Step): Pour the reaction mixture into ice water. Basify to pH 8–9 using

10% Ammonium Hydroxide or saturated

. This liberates the free base.

Purification: Filter the resulting precipitate. Recrystallize from ethanol/water to achieve >98%

purity (verified by HPLC).
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Figure 2: Step-by-step workflow for the Hantzsch synthesis of 2-aminothiazole derivatives.

Therapeutic Focus: Oncology (Kinase Inhibition)
The most successful commercial application of 2-AT derivatives is in oncology, specifically

targeting tyrosine kinases like Src and Bcr-Abl.

Mechanism of Action: ATP Competition
Drugs like Dasatinib (BMS-354825) utilize the 2-aminothiazole moiety to occupy the ATP-

binding pocket.

The thiazole nitrogen accepts a hydrogen bond from the backbone NH of Met318 (in Src).
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The exocyclic amino group donates a hydrogen bond to the carbonyl oxygen of Thr315

(gatekeeper residue).

This dual-anchor mechanism creates nanomolar potency.

Comparative Potency Data
The following table illustrates how structural modifications on the 2-AT core affect IC50 values

against Src Kinase.

Compound
Class

R-Group (C4
Position)

R-Group (C5
Position)

Src Kinase
IC50 (nM)

Notes

Basic 2-AT Phenyl H > 10,000

Weak binder;

lacks

hydrophobic

depth.

Aryl-Substituted 4-Cl-Phenyl H ~ 500

Improved

lipophilic

interaction.

Dasatinib Core
Substituted

Pyrimidine
Carboxamide < 1.0

Optimized H-

bonding network

& shape

complementarity.

Signaling Pathway Inhibition
The inhibition of Src/Abl by 2-AT derivatives shuts down downstream oncogenic signaling.
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Figure 3: Downstream effects of Src kinase inhibition by 2-aminothiazole derivatives.

Therapeutic Focus: Antimicrobial Activity
Beyond oncology, 2-AT derivatives exhibit significant antimicrobial properties.[3][4][5][6][7]

Mechanism: FabH Inhibition
Recent studies suggest that certain 2-AT derivatives target FabH (β-ketoacyl-acyl carrier

protein synthase III), a key enzyme in bacterial fatty acid biosynthesis. Unlike kinase inhibitors,

antimicrobial 2-ATs often require electron-withdrawing groups on the C4-aryl ring to penetrate

the bacterial cell wall.

Experimental Protocol: Minimum Inhibitory
Concentration (MIC)
Assay Type: Broth Microdilution (CLSI Standard).
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Inoculum Prep: Adjust bacterial culture (S. aureus or E. coli) to

CFU/mL.

Compound Dilution: Dissolve 2-AT derivative in DMSO. Perform serial 2-fold dilutions in

Mueller-Hinton broth (Range: 128

g/mL to 0.25

g/mL).

Incubation: Add 100

L of inoculum to 100

L of drug solution in a 96-well plate. Incubate at 37°C for 18–24 hours.

Readout: The MIC is the lowest concentration showing no visible turbidity. Use Resazurin

dye for colorimetric confirmation (Blue = No Growth, Pink = Growth).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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